Cas no 139768-71-1 (4-Benzyloxyphenyl isothiocyanate)

• Product Name: 4-Benzyloxyphenyl isothiocyanate
• CAS No: 139768-71-1
• MF: C₁₄H₁₁NOS
• MW: 241.308242082596
• MDL: MFCD00041095
• CID: 91802
• PubChem ID: 2735503
• Update Time: 2025-04-18

4-Benzyloxyphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 4-Benzyloxyphenyl isothiocyanate
• 1-isothiocyanato-4-phenylmethoxybenzene
• 4-(benzyloxy)phenyl isothiocyanate
• 4-benzyloxyisothiocyanate
• 4-Benzyloxy-phenylisothiocyanat
• 4-phenylmethoxyphenylisothiocyanate
• 1-isothiocyanato-4-phenylmethoxy-benzene
• 1-((4-isothiocyanatophenoxy)methyl)benzene
• Benzene,1-isothiocyanato-4-(phenylmethoxy)-
• 1-(benzyloxy)-4-isothiocyanatobenzene
• AS-80298
• AKOS005198744
• SCHEMBL1022419
• FT-0617670
• DTXSID60370756
• 139768-71-1
• MFCD00041095
• Benzene, 1-isothiocyanato-4-(phenylmethoxy)-
• 4-BENZYLOXYPHENylisoTHIOCYANATE
• 4-(phenylmethoxy)phenyl isothiocyanate
• A807586
• 1-benzyloxy-4-isothiocyanato-benzene
• DTXCID30321790
• DB-042486

• MDL： MFCD00041095
• Inchi： 1S/C14H11NOS/c17-11-15-13-6-8-14(9-7-13)16-10-12-4-2-1-3-5-12/h1-9H,10H2
• InChI Key： OQXRBXAFSXVCCO-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)OCC1C=CC=CC=1
• BRN： 3298091

Computed Properties

• Exact Mass: 241.05600
• Monoisotopic Mass: 241.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 53.7A^2

Experimental Properties

• Color/Form: White solid with pungent odor
• Density: 1.09
• Melting Point: 62 °C
• Boiling Point: 392.9 °C at 760 mmHg
• Flash Point: 191.4 °C
• Refractive Index: 1.582
• Water Partition Coefficient: Hydrolyzes in water.
• PSA: 53.68000
• LogP: 3.99990
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

4-Benzyloxyphenyl isothiocyanate Security Information

• Hazard Statement： Toxic
• Hazard Category Code： 43
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Safety Term：S26;S36/37/39
• Packing Group：III
• Risk Phrases：R20/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers